Cas no 25255-06-5 (5-({4'-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]biphenyl-4-yl}diazenyl)-2-hydroxybenzoic acid)

• Product name: 5-({4'-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]biphenyl-4-yl}diazenyl)-2-hydroxybenzoic acid
• CAS No: 25255-06-5
• MF: C₂₉H₂₁N₅O₇S
• MW: 583.57134
• CID: 1421787
• PubChem ID: 17068

5-({4'-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]biphenyl-4-yl}diazenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({4'-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]biphenyl-4-yl}diazenyl)-2-hydroxybenzoic acid
• benzoic a<wbr>
• LogP
• DTXSID00859732
• SCHEMBL11694403
• 25255-06-5
• 5-({4'-[(7-Amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl][1,1'-biphenyl]-4-yl}diazenyl)-2-hydroxybenzoic acid

• Inchi： InChI=1S/C29H21N5O7S/c30-19-6-1-18-13-26(42(39,40)41)27(28(36)23(18)14-19)34-32-21-9-4-17(5-10-21)16-2-7-20(8-3-16)31-33-22-11-12-25(35)24(15-22)29(37)38/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41)
• InChI Key： IRGWFPQSVKCDEC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)O)N=NC5=CC(=C(C=C5)O)C(=O)O

Computed Properties

• Exact Mass: 583.11633
• Monoisotopic Mass: 583.11616920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų
• XLogP3: 5.8

Experimental Properties

• Density: 1.54
• Refractive Index: 1.733
• PSA: 207.59